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Compound of Interest

Compound Name: Dibenzyl oxalate

Cat. No.: B1582983

Essential Safety and Handling Guide for Dibenzyl
Oxalate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Dibenzyl oxalate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

Dibenzyl oxalate is classified as a skin and eye irritant and may cause respiratory irritation.[1]
Adherence to proper safety measures is crucial to prevent exposure.

Quantitative Data Summary
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Property Value Source

CAS Number 7579-36-4 [21[3114]

Molecular Formula C16H1404 [4]

Molecular Weight 270.28 g/mol [2][4]

Melting Point 80-82 °C [2]

Boiling Point 235 °C at 14 mmHg [2]
Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical splash
goggles conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.[1]

Protects against dust particles

and splashes.

Hand Protection

Wear appropriate protective
gloves (e.g., nitrile gloves) to

prevent skin exposure.[1][5]

Prevents skin irritation upon

contact.

Body Protection

A lab coat or other protective
clothing should be worn to

prevent skin exposure.[1][5]

Minimizes skin contact with the

chemical.

Respiratory Protection

Use only in a well-ventilated
area. If dust is generated, a
dust respirator is

recommended.[1][5]

Prevents irritation of the

respiratory system.

Operational Protocol for Safe Handling

This protocol outlines the step-by-step procedure for safely handling Dibenzyl oxalate in a

laboratory environment.
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1. Preparation and Engineering Controls:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling the
powder form to minimize dust inhalation.[1][5]

2. Donning Personal Protective Equipment (PPE):

o Before handling, put on all required PPE as specified in the table above.

3. Handling the Chemical:

e Avoid direct contact with skin and eyes.[1]

e Do not breathe in the dust.[1]

e Wash hands thoroughly after handling the substance.[1][5]

4. Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

o Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

Proper disposal of Dibenzyl oxalate and any contaminated materials is critical to ensure
environmental safety and regulatory compliance.

1. Waste Collection:

e Sweep up any spilled solid material and place it into a suitable, labeled container for
disposal.[1][5]

2. Container Labeling:
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e The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "Dibenzyl oxalate".

3. Storage of Waste:
o Store the sealed waste container in a designated and controlled satellite accumulation area.
4. Final Disposal:

» Dispose of the contents and the container in accordance with all local, regional, and national
regulations.[5] This should be done through an approved waste disposal plant or a licensed
hazardous waste disposal contractor.[1][6]

Emergency Procedures

First-Aid Measures

Exposure Route First-Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Get medical attention.[1]

Remove the victim to fresh air and keep at rest
Inhalation in a position comfortable for breathing. Call a

physician if you feel unwell.[1][5]

Clean mouth with water. Get medical attention.

[1]

Ingestion

Spill Management In the event of a spill, ensure the area is well-ventilated and wear
appropriate PPE. Carefully sweep up the spilled solid, taking care not to create dust, and place
it in a labeled hazardous waste container for disposal.[5][6]
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Visual Workflow for Handling Dibenzyl Oxalate

The following diagrams illustrate the key workflows for safely handling and disposing of
Dibenzyl oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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